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Compound of Interest

Compound Name: N-Boc-2-(4-aminophenyl)ethanol

Cat. No.: B180218

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Boc-2-(4-aminophenyl)ethanol, also known as tert-butyl (4-(2-
hydroxyethyl)phenyl)carbamate, is a valuable intermediate in organic and medicinal chemistry.
The presence of a Boc-protected amine and a primary alcohol on a phenyl scaffold makes it a
versatile building block for the synthesis of a wide range of more complex molecules, including
pharmaceutical agents and functional materials. The tert-butoxycarbonyl (Boc) protecting group
provides stability to the amine functionality, allowing for selective reactions at the hydroxyl
group. This protecting group can be readily removed under acidic conditions when desired.

This document provides detailed protocols for the synthesis of N-Boc-2-(4-
aminophenyl)ethanol, summarizing key reaction conditions and offering a step-by-step
experimental procedure.

Reaction Principle

The synthesis of N-Boc-2-(4-aminophenyl)ethanol is typically achieved through the
nucleophilic attack of the amino group of 2-(4-aminophenyl)ethanol on the carbonyl carbon of
di-tert-butyl dicarbonate (Bocz0). The reaction proceeds readily, often without the need for a
strong base, especially with electron-rich anilines. The primary byproduct of this reaction is tert-
butanol and carbon dioxide.
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Reaction Scheme
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Synthesis of N-Boc-2-(4-aminophenyl)ethanol

2-(4-aminophenyl)ethanol

Di-tert-butyl dicarbonate ) Solvent
(Boc)20 - Room Temperature -
N-Boc-2-(4-aminophenyl)ethanol + tert-butanol + CO:z
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 To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of N-Boc-2-
(4-aminophenyl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180218#n-boc-2-4-aminophenyl-ethanol-reaction-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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